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Compound of Interest |

Compound Name: JHWO0O07 hydrochloride
Cat. No.: B15287239
Get Quote

Researchers and drug development professionals require precise and immediate safety
information when handling chemical compounds. This guide provides essential safety and
logistical information for "JHW-007 hydrochloride," a designation that refers to two distinct
chemical entities. To ensure laboratory safety and proper handling, it is crucial to first identify
the correct compound by its CAS number. This document details the necessary personal
protective equipment (PPE), operational plans, and disposal procedures for both compounds.

Crucial Note on Chemical Identity: The designation "JHW-007" is used for both a cannabinoid
agonist and a dopamine uptake inhibitor. Verifying the CAS number of your specific compound
is the critical first step before undertaking any handling procedures.

Compound 1: JHW 007 - The Cannabinoid Agonist

This compound is identified as (2-methyl-1-pentyl-1H-indol-3-yl)-1-naphthalenyl-methanone. It
is a potent cannabinoid receptor agonist and is often supplied as a solution in methanol, which
introduces additional hazards.[1][2]

Chemical Identification:
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Identifier Value
CAS Number 155471-10-6
Molecular Formula C2s5H2sNO

| Primary Hazards | Highly flammable liquid and vapor, Toxic if swallowed, in contact with skin,
or if inhaled. Causes damage to the central nervous system and visual organs.[3] |

Personal Protective Equipment (PPE) Requirements

Proper PPE is mandatory to prevent exposure. The following table summarizes the required

equipment.
PPE Category Item Specifications
Hand Protection Chemical-resistant gloves Neoprene or nitrile rubber.

] Safety glasses with side- )
Eye/Face Protection ] Must be worn at all times.
shields or goggles

_ _ Lab coat, long pants, and A flame-retardant lab coat is
Skin and Body Protection
closed-toe shoes recommended.

Required. Use a NIOSH-
Respiratory Protection Respiratory protective device approved respirator with an
organic vapor cartridge.

Operational Plan: Step-by-Step Handling Protocol

e Preparation: Work in a well-ventilated area, preferably within a chemical fume hood.[3]
Ensure an eyewash station and safety shower are readily accessible. Remove all potential
ignition sources from the vicinity.[3]

» Handling the Compound:

o Ground and bond containers when transferring material to prevent electrostatic discharge.

[3]
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o Open and handle the receptacle with care to prevent the formation of aerosols.[3]
o Avoid direct contact with the skin, eyes, and clothing.

o Do not eat, drink, or smoke in the handling area.

¢ In Case of Exposure:
o General: Immediately remove any clothing soiled by the product.[3]

o Inhalation: Move the individual to fresh air. If breathing is irregular or stops, provide
artificial respiration. Seek immediate medical attention.[3]

o Skin Contact: Wash thoroughly with soap and water.
o Eye Contact: Rinse cautiously with water for several minutes.

o Ingestion: Do NOT induce vomiting. Seek immediate medical attention.

Disposal Plan

All waste must be treated as hazardous.

o Containment: Collect all waste material, including empty containers and contaminated
absorbents, in a designated, labeled, and sealed container for hazardous waste.

» Disposal: Dispose of contaminated material as waste according to federal, state, and local
regulations.[3] Do not allow the product to enter sewers or surface/ground water.[3]

Experimental Workflow for Handling JWH 007
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A step-by-step workflow for the safe handling of JWH 007.

Compound 2: JHW 007 Hydrochloride - The
Dopamine Uptake Inhibitor

This compound is identified as (3-endo)-3-[Bis(4-fluorophenyl)methoxy]-8-butyl-8-
azabicyclo[3.2.1]octane hydrochloride.[4] It is a high-affinity dopamine transporter (DAT)
inhibitor.[4]
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Chemical Identification:

Identifier Value
CAS Number 202645-74-7
Molecular Formula C24H20F2NO-HCI

| Primary Hazards | May cause an allergic skin reaction. Avoid breathing dust.[5] |

Personal Protective Equipment (PPE) Requirements

Based on available safety data, the following PPE is recommended.

PPE Category Item Specifications
_ _ Wear suitable gloves tested
Hand Protection Protective gloves )
according to EN 374.[6]
Safety glasses with side- Use safety goggles with side

Eye/Face Protection ) ]
shields protection.[6]

) ] Lab coat, long pants, and )
Skin and Body Protection Standard laboratory attire.
closed-toe shoes

. . ) Required when dusts are
Respiratory Protection Dust mask/respirator
generated.[5]

Operational Plan: Step-by-Step Handling Protocol

» Preparation: Ensure adequate ventilation in the work area. Avoid the formation and inhalation
of dust.[5][6]

» Handling the Compound:
o Avoid contact with skin and eyes.[6]

o Do not ingest. If swallowed, seek immediate medical assistance.
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o Wash hands thoroughly after handling.

o Keep the container tightly closed and store it in a dry, cool place.

e In Case of Exposure:

o Skin Contact: Wash with plenty of water. If skin irritation or a rash occurs, get medical
advice.[5]

o Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes.

o |Inhalation: Move to fresh air.

[¢]

Ingestion: Clean mouth with water and drink plenty of water afterwards.

Disposal Plan

Dispose of this material as hazardous waste.

o Containment: Sweep up and shovel the material into suitable containers for disposal.[7]
Avoid generating dust.

» Disposal: Dispose of contents/container in accordance with local, regional, national, and
international regulations.[5][6] Do not let the product enter drains.[5]

Logical Relationship for JHW 007 Hydrochloride Safety

Handing Prodegures

/ Personal '}m/ecnve uipmeht

Gloves

Avoid Skin/Eye Contact
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Key safety relationships for handling JHW 007 Hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15287239/docs?utm_src=pdf-body-img#navigating-the-safe-handling-of-jhw-007-hydrochloride-a-comprehensive-guide
https://www.benchchem.com/product/b15287239?utm_src=pdf-custom-synthesis#bc-rfq
https://cdn.caymanchem.com/cdn/insert/10266.pdf
https://www.caymanchem.com/product/10266/jwh-007
https://cdn.caymanchem.com/cdn/msds/10266m.pdf
https://www.scbt.com/p/jhw-007-hydrochloride-202645-74-7
https://www.sigmaaldrich.com/US/fr/sds/sigma/h8502?userType=undefined
https://www.carlroth.com/medias/SDB-2KE9-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzAxNzh8YXBwbGljYXRpb24vcGRmfGFHRmlMMmhrTnk4NU1qQTVPVEE1T1RZNE9USTJMMU5FUWw4eVMwVTVYMDFVWDBWT0xuQmtaZ3xlMzM4NTdiNTVjYWFkMjhlMDUyYzVjM2QxMGQxZmU0NmQxMjFhNmUxZWYyNzNkYjkzZmNhYjFiYzE5MTY2NDY4
https://www.fishersci.com/store/msds?partNumber=AAA1113606&productDescription=DOPAMINE+HYDROCHLRIDE+98.5%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b15287239/docs#navigating-the-safe-handling-of-jhw-007-hydrochloride-a-comprehensive-guide
https://www.benchchem.com/product/b15287239/docs#navigating-the-safe-handling-of-jhw-007-hydrochloride-a-comprehensive-guide
https://www.benchchem.com/product/b15287239/docs#navigating-the-safe-handling-of-jhw-007-hydrochloride-a-comprehensive-guide
https://www.benchchem.com/product/b15287239/docs#navigating-the-safe-handling-of-jhw-007-hydrochloride-a-comprehensive-guide
https://www.benchchem.com/product/b15287239?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15287239?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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